Cas no 28444-84-0 (Pregn-4-ene-20-carboxaldehyde,3-(hydroxyimino)-, oxime, (20R)- (9CI))

• Product Name: Pregn-4-ene-20-carboxaldehyde,3-(hydroxyimino)-, oxime, (20R)- (9CI)
• CAS No: 28444-84-0
• MF: C₂₂H₃₄N₂O₂
• MW: 358.517566204071
• CID: 262415
• PubChem ID: 156614027
• Update Time: 2025-04-19

Pregn-4-ene-20-carboxaldehyde,3-(hydroxyimino)-, oxime, (20R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-20-carboxaldehyde,3-(hydroxyimino)-, oxime, (20R)- (9CI)
• (NE)-N-[(2S)-2-[(3E,8S,9S,10R,13S,14S,17R)-3-hydroxyimino-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]propylidene]hydroxylamine
• 3-Oxo-pregn-4-ene-20beta-carboxaldehyde dioxime
• PREGN-4-ENE-20-CARBOXALDEHYDE, 3-OXO-, DIOXIME
• PREGN-4-ENE-20-CARBOXALDEHYDE, 3-(HYDROXYIMINO)-, OXIME, (20R)-
• 75BYI5834N
• NSC-75531
• PREGN-4-ENE-20.BETA.-CARBOXALDEHYDE, 3-OXO-, DIOXIME
• UNII-75BYI5834N
• NSC 75531
• U-13053
• 3-OXO-PREGN-4-ENE-20.BETA.-CARBOXALDEHYDE DIOXIME
• 28444-84-0

• Inchi： 1S/C22H34N2O2/c1-14(13-23-25)18-6-7-19-17-5-4-15-12-16(24-26)8-10-21(15,2)20(17)9-11-22(18,19)3/h12-14,17-20,25-26H,4-11H2,1-3H3/b23-13+,24-16?/t14-,17-,18+,19-,20-,21-,22+/m0/s1
• InChI Key： LPFFRMGUWCHBIL-RNUYASMUSA-N
• SMILES： O/N=C/[C@H](C)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=NO

Computed Properties

• Exact Mass: 358.262028332g/mol
• Monoisotopic Mass: 358.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 65.2Ų